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Compound of Interest

Compound Name: 6-Methylpyridine-2-boronic acid

Cat. No.: B1302941 Get Quote

Essential Safety and Handling Guide for 6-
Methylpyridine-2-boronic acid
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 6-Methylpyridine-2-boronic acid. Adherence to

these procedures is vital for ensuring personal safety and proper disposal.

Chemical Profile:

Chemical Name: 6-Methylpyridine-2-boronic acid

CAS Number: 372963-50-3[1]

Molecular Formula: C6H8BNO2[1]

Hazard Summary: 6-Methylpyridine-2-boronic acid is classified as a hazardous substance. It

is known to cause skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[1] All personal contact, including the inhalation of dust or vapors,

should be strictly avoided.[2][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 6-Methylpyridine-2-
boronic acid to minimize exposure and ensure safety.
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Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles are

mandatory. A full-face shield is

recommended when there is a

risk of splashing.[2]

To protect eyes from serious

irritation caused by contact.[1]

[2][4]

Hand Protection

Chemically resistant gloves

(e.g., nitrile) should be worn.

Gloves must be inspected

before use and changed

immediately if contaminated.[2]

[5]

To prevent skin contact and

potential irritation.[1][2]

Body Protection

A laboratory coat is required.

For larger quantities or tasks

with a higher risk of exposure,

a chemical-resistant apron

should be worn over the lab

coat.[2][5]

To protect skin from accidental

splashes or spills.[4]

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

a certified chemical fume hood.

[2][5] If dust or aerosols are

generated, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

and particulates should be

used.[2][4]

To prevent respiratory tract

irritation.[1][2]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is essential for the safe handling of 6-Methylpyridine-2-boronic acid.

Preparation:
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Ensure that a safety shower and eyewash station are readily accessible and in close

proximity to the workstation.[2][6]

Conduct all work in a well-ventilated area, preferably within a chemical fume hood.[5][7]

The work area should be clean and free of clutter.

Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

Handling:

Keep the container of 6-Methylpyridine-2-boronic acid tightly closed when not in use.[1]

[6]

Avoid generating dust when transferring the solid.[5] Use appropriate tools, such as a

spatula, for transfers.[5]

Avoid all personal contact, including inhalation.[3] Do not eat, drink, or smoke in the

laboratory.[2]

Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2][8]

Clean the work area to remove any residual chemical.

Remove and properly dispose of contaminated PPE.

Spill Response Protocol
In the event of a spill, follow these procedural steps:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[2]

Ventilate: Ensure the area is well-ventilated, if it is safe to do so.[2][4]
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Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain

the spill. Avoid raising dust.[2]

Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container

for hazardous waste disposal.[2]

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

[2]

Report: Report the spill to the appropriate safety personnel.[2]

Disposal Plan
All waste generated from the use of 6-Methylpyridine-2-boronic acid, including contaminated

PPE and empty containers, must be considered hazardous waste.[2]

Waste Collection: Collect all chemical waste in a designated, labeled, and sealed container.

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[1][6][9] Do not let the product enter

drains, other waterways, or soil.[7]

Workflow for Handling 6-Methylpyridine-2-boronic
acid
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Caption: A workflow diagram illustrating the key steps for safely handling 6-Methylpyridine-2-
boronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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